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Compound of Interest

Compound Name:
Phosphocreatine disodium

tetrahydrate

Cat. No.: B602361 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This guide provides essential, immediate safety

and logistical information for Phosphocreatine disodium tetrahydrate, including operational

and disposal plans to foster a secure research environment.

Personal Protective Equipment (PPE)
When handling Phosphocreatine disodium tetrahydrate, appropriate personal protective

equipment is crucial to prevent exposure. The following table summarizes the recommended

PPE based on safety data sheets.
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Protection Type Equipment Standards/Specifications

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Skin Protection

Appropriate protective gloves

(e.g., Nitrile rubber) and

clothing to prevent skin

exposure. A complete suit

protecting against chemicals

may be necessary depending

on the scale of handling.

Chemical protection gloves

tested according to EN 374.[3]

Respiratory Protection

Generally not required under

normal use conditions with

adequate ventilation.[1][2] If

dust formation is likely, a

NIOSH/MSHA or European

Standard EN149 approved

respirator (e.g., N95 or P1

particulate filter) should be

used.[3]

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[4]

Occupational Exposure Limits: Currently, there are no established occupational exposure limits

for Phosphocreatine disodium tetrahydrate by region-specific regulatory bodies.[1][2]

Operational Plan for Safe Handling
A systematic approach to handling Phosphocreatine disodium tetrahydrate from receipt to

disposal minimizes risks and ensures procedural consistency.
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Receiving and Storage

Preparation and Handling
(Use in well-ventilated area or fume hood)

Store in a cool, dry, well-ventilated place.
Keep container tightly sealed.

Experimental Use

Wear appropriate PPE:
- Eye/Face Protection

- Gloves
- Lab Coat

Accidental Spill

If spill occurs

If spill occurs

Waste Collection

Collect used materials and excess chemical.

Decontamination

Ensure adequate ventilation.
Avoid dust formation.

Sweep up and shovel into suitable containers.

Disposal

Dispose of in accordance with
local, state, and federal regulations.

Click to download full resolution via product page

Safe Handling Workflow for Phosphocreatine Disodium Tetrahydrate.
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Step-by-Step Handling and Disposal Procedures
1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated place, away from incompatible materials such as

strong oxidizing agents.[1][3]

Keep the container tightly sealed. Some sources recommend storage under nitrogen.[1]

2. Preparation and Handling:

Handle in a well-ventilated area. For procedures that may generate dust, use a chemical

fume hood.[4]

Avoid the formation of dust and aerosols.[4]

Ensure a safety shower and eyewash station are readily accessible.[4][5]

Avoid contact with skin, eyes, and clothing, as well as inhalation and ingestion.[1]

3. In Case of Accidental Release:

Ensure adequate ventilation and wear the appropriate personal protective equipment.[1]

For solid spills, sweep up and shovel the material into a suitable container for disposal,

avoiding dust formation.[1]

Do not let the product enter drains.[4][6]

4. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[2]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing and wash it before reuse. Seek medical attention if irritation
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persists.[2][5]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if symptoms occur.[2]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce

vomiting. Seek medical attention if you feel unwell.[2][6]

5. Disposal Plan:

Dispose of waste and contaminated materials in accordance with all applicable local, state,

and federal regulations.

Waste should be separated into categories that can be handled by local or national waste

management facilities.[6]

Contaminated packaging should be handled in the same manner as the substance itself.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b602361?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

